3-Bromo-1-(3-chloropyridin-2-yl)-1H-pyrazole-5-carboxylic acid

• IUPAC Name: 5-bromo-2-(3-chloropyridin-2-yl)pyrazole-3-carboxylic acid
• InChI: InChI=1S/C9H5BrClN3O2/c10-7-4-6(9(15)16)14(13-7)8-5(11)2-1-3-12-8/h1-4H,(H,15,16)
• InChI Key: FORBXGROTPOMEH-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=C(N=C1)N2C(=CC(=N2)Br)C(=O)O)Cl
• Molecular Formula: C9H5BrClN3O2
• DSSTOX Substance ID: DTXSID30469045
• Molecular Weight: 302.51 g/mol
• CAS RN: 500011-86-9

Description

3-Bromo-1-(3-chloropyridin-2-yl)-1H-pyrazole-5-carboxylic acid, also known as BCPPAC, is a chemical compound that has been studied extensively for its potential to be used in a variety of scientific research applications. BCPPAC is a heterocyclic compound composed of a pyrazole ring, a bromine atom, a chlorine atom, and a carboxylic acid group. This compound has been found to have a wide range of biochemical and physiological effects, as well as a variety of advantages and limitations for lab experiments.

Scientific Research Applications

Synthesis and Intermediates

3-Bromo-1-(3-chloropyridin-2-yl)-1H-pyrazole-5-carboxylic acid is an important intermediate in the synthesis of chlorantraniliprole, a novel insecticide. The synthesis involves a series of reactions starting from 2,3-dichloropyridine, undergoing processes such as nucleophilic substitution, cyclization, bromination, dehydrogenation, and hydrolysis, resulting in a significant overall yield. This method has been noted for its simplicity and efficiency in experimental operations, aiding in increasing the yield and purity of the product (Niu Wen-bo, 2011).

Biological Activities

A variety of derivatives of this compound have been synthesized and tested for biological activities. Some derivatives, such as N-hydroxy-N-aryl-1H-pyrazole-5-carboxamides, have demonstrated both insecticidal and fungicidal activities. These activities are evaluated through tests like larvicidal tests against oriental armyworm and mycelium growth rate methods, indicating potential applications in agricultural pest control (Hongwei Zhu et al., 2014).

Insecticidal Applications

The compound has been specifically synthesized and used as a key intermediate in the production of chlorantraniliprole. Chlorantraniliprole is a notable insecticide, and the synthesis of this compound from this compound has been explored in various studies. These studies focus on optimizing the synthesis route for better efficiency and yield, which is crucial for its industrial-scale production and application in agriculture (Yang Yun-shang, 2011).

Optical Applications

In addition to its role in agrochemical synthesis, certain derivatives of this compound have been studied for their optical properties. For instance, N-substituted-5-phenyl-1H-pyrazole-4-ethyl carboxylates have been synthesized and characterized for their nonlinear optical properties. Studies indicate potential applications in optical limiting, making them candidates for further research in optical materials science (B. Chandrakantha et al., 2013).

Crystal Structure Analysis

Research has also been conducted on the crystal structure of derivatives of this compound. These studies involve the synthesis and structural characterization of various compounds, providing insights into their molecular arrangements and interactions. Such studies are important for understanding the physical and chemical properties of these compounds (Li et al., 2015).

Mechanism of Action

Target of Action

A structurally similar compound, rynaxypyre, is known to act as a potent and selective ryanodine receptor activator . Ryanodine receptors are intracellular calcium channels that play a crucial role in muscle contraction and neuronal signaling.

Mode of Action

Based on the action of rynaxypyre, it can be inferred that 3-bromo-1-(3-chloropyridin-2-yl)-1h-pyrazole-5-carboxylic acid might interact with its targets (potentially ryanodine receptors) to modulate the release of calcium, thereby affecting muscle contraction and neuronal signaling .

Result of Action

If it acts similarly to rynaxypyre, it could potentially cause changes in muscle contraction and neuronal signaling due to its influence on calcium release .

Safety and Hazards

The compound is harmful to aquatic life with long-lasting effects. It should be stored in a sealed environment at 2-8°C. Avoid release to the environment.

Future Directions

The compound and its derivatives have potential in the development of new insecticides. Further studies are needed to explore its potential applications and improve its synthesis methods.

Biochemical Analysis

Biochemical Properties

3-Bromo-1-(3-chloropyridin-2-yl)-1H-pyrazole-5-carboxylic acid plays a significant role in biochemical reactions, particularly in its interactions with enzymes and proteins. This compound has been shown to exhibit insecticidal and fungicidal activities . It interacts with enzymes involved in metabolic pathways, potentially inhibiting or modifying their activity. For instance, it has been observed to interact with ryanodine receptors, which are critical for calcium ion regulation in cells . These interactions can lead to alterations in cellular processes, highlighting the compound’s potential as a biochemical tool or therapeutic agent.

Cellular Effects

The effects of this compound on various cell types and cellular processes are profound. This compound influences cell function by modulating cell signaling pathways, gene expression, and cellular metabolism. For example, its interaction with ryanodine receptors can affect calcium signaling pathways, which are crucial for muscle contraction and other cellular functions . Additionally, the compound’s fungicidal activity suggests it can disrupt cellular processes in fungi, leading to inhibited growth and proliferation .

Molecular Mechanism

At the molecular level, this compound exerts its effects through specific binding interactions with biomolecules. It acts as a potent and selective activator of ryanodine receptors, leading to increased calcium release from intracellular stores . This activation can result in various downstream effects, including enzyme inhibition or activation and changes in gene expression. The compound’s structure allows it to fit into the binding sites of these receptors, facilitating its biochemical activity.

Temporal Effects in Laboratory Settings

In laboratory settings, the effects of this compound can change over time. Studies have shown that the compound is relatively stable under standard laboratory conditions, but it may degrade over extended periods or under specific conditions . Long-term exposure to the compound can lead to sustained changes in cellular function, particularly in calcium signaling pathways. These temporal effects are crucial for understanding the compound’s potential as a therapeutic agent or biochemical tool.

Dosage Effects in Animal Models

The effects of this compound vary with different dosages in animal models. At lower doses, the compound may exhibit beneficial effects, such as enhanced calcium signaling and improved muscle function . At higher doses, it can lead to toxic or adverse effects, including disrupted cellular processes and potential toxicity . Understanding the dosage effects is essential for determining the compound’s therapeutic window and safety profile.

Metabolic Pathways

This compound is involved in various metabolic pathways, interacting with enzymes and cofactors that regulate these processes. The compound’s interaction with ryanodine receptors suggests it may influence calcium metabolism and related pathways . Additionally, its fungicidal activity indicates it can affect metabolic flux and metabolite levels in fungi, leading to inhibited growth and proliferation .

Transport and Distribution

Within cells and tissues, this compound is transported and distributed through interactions with specific transporters and binding proteins. These interactions can affect the compound’s localization and accumulation, influencing its biochemical activity . Understanding the transport and distribution mechanisms is crucial for optimizing the compound’s therapeutic potential and minimizing adverse effects.

Subcellular Localization

The subcellular localization of this compound plays a critical role in its activity and function. The compound is directed to specific compartments or organelles within the cell, where it can exert its effects on calcium signaling and other cellular processes . Targeting signals and post-translational modifications may influence its localization, ensuring it reaches the appropriate sites of action.

Synthesis routes and methods I

Procedure details

The following Example 10 illustrates an alternative preparation of ethyl 3-bromo-1-(3-chloro-2-pyridinyl)-4,5-dihydro-1H-pyrazole-5-carboxylate, which can be used to prepare, for example, ethyl 3-bromo-1-(3-chloro-2-pyridinyl)-1H-pyrazole-5-carboxylate (i.e. product of Example 9, Step B).

Synthesis routes and methods II

Procedure details

To a mixture of 9.2 g of 2-(3-bromo-1H-pyrazol-1-yl)-3-chloropyridine and 80 ml of tetrahydrofuran was added dropwise 21.3 ml of a 2.0M lithium diisopropylamide solution in heptane/tetrahydrofuran/ethylbenzene at −78° C. The resulting mixture was stirred at −78° C. for 15 minutes, poured to a mixture of dry ice and 50 ml of tetrahydrofuran, and stirred for 1 hour with allowing it to rise to around room temperature. After water and diethyl ether were poured into the reaction mixture, the aqueous layer was adjusted to pH 10-12 by an addition of a 2N aqueous sodium hydroxide solution and layers were separated. The resulting aqueous layer was washed with diethyl ether two times, adjusted to around pH 3 by an addition of 2N hydrochloric acid, and extracted with methyl tert-butyl ether three times. The organic layers were combined, washed with an aqueous saturated sodium chloride solution, dried over magnesium sulfate, and concentrated under reduced pressure to obtain 7.96 g of 3-bromo-1-(3-chloro-2-pyridinyl)-1H-pyrazole-5-carboxylic acid of the formula:

Synthesis routes and methods III

Procedure details

The following Example 10 illustrates an alternative preparation of ethyl 3-bromo-1-(3-chloro-2-pyridinyl)-4,5-dihydro-1H-pyrazole-5-carboxylate, which can be used to prepare, for example, ethyl 3-bromo-1-(3-chloro-2H-pyridinyl)-1H-pyrazole-5-carboxylate (i.e. product of Example 9, Step B).

Q & A

Q1: What is the primary use of 3-Bromo-1-(3-chloro-2-pyridinyl)-1H-pyrazole-5-carboxylic acid in current research?

A1: This compound serves as a crucial intermediate in the synthesis of chlorantraniliprole [, , , , , , , ], a novel insecticide.

Q2: Can you describe the typical synthesis route for 3-Bromo-1-(3-chloro-2-pyridinyl)-1H-pyrazole-5-carboxylic acid?

A2: The synthesis generally begins with 2,3-dichloropyridine as the starting material. The process involves several steps:

1. Hydrazinolysis: 2,3-dichloropyridine reacts with hydrazine to form 3-chloro-2-hydrazinylpyridine. [, , , ]
2. Cyclization: The hydrazine derivative is then cyclized using diethyl maleate to yield a pyrazolidine carboxylate derivative. [, , , ]
3. Bromination: Bromination of the pyrazolidine derivative typically occurs using phosphorus oxybromide or a combination of benzenesulfonyl chloride and hydrogen bromide. [, ]
4. Dehydrogenation: The brominated product undergoes dehydrogenation, often using potassium persulfate or DDQ (2,3-Dichloro-5,6-dicyano-1,4-benzoquinone). [, ]
5. Hydrolysis: Finally, hydrolysis of the resulting ester yields 3-Bromo-1-(3-chloro-2-pyridinyl)-1H-pyrazole-5-carboxylic acid. [, , , ]

Q3: What are the advantages of using phosphorus oxybromide as a brominating agent in this synthesis?

A3: Research suggests that employing phosphorus oxybromide as the brominating agent simplifies the experimental procedure and accelerates the reaction rate. Additionally, impurities tend to remain within the aqueous layer during extraction, leading to improved product yield and purity. []

Q4: Are there alternative synthetic pathways for producing this compound?

A4: Yes, researchers have explored different approaches to synthesizing pyrazole acids, including the target compound. One study investigated four distinct synthetic methods, ultimately identifying the most suitable route for industrial-scale production. []

Q5: How is the structure of 3-Bromo-1-(3-chloro-2-pyridinyl)-1H-pyrazole-5-carboxylic acid confirmed?

A5: The final product and intermediate compounds are characterized and confirmed using spectroscopic techniques, primarily ¹H NMR (Nuclear Magnetic Resonance) spectroscopy and sometimes complemented by ¹³C NMR and HRMS (High-Resolution Mass Spectrometry). [, , , , ]

Q6: What are the reported yields for the synthesis of this compound?

A6: Reported yields for the synthesis of 3-Bromo-1-(3-chloro-2-pyridinyl)-1H-pyrazole-5-carboxylic acid vary depending on the specific reaction conditions and reagents used. Studies have reported overall yields ranging from approximately 39.5% to 41.87% based on the starting material, 2,3-dichloropyridine. [, ]

Q7: Are there any studies focusing on modifying the ester group of 3-Bromo-1-(3-chloro-2-pyridinyl)-1H-pyrazole-5-carboxylic acid?

A7: Yes, one study investigated the synthesis of a series of 3-bromo-1-(3-chloro-2-pyridinyl)-1H-pyrazole-5-carboxylic acid esters. They utilized DDQ as an oxidant for the oxidative dehydrogenation of corresponding dihydro-pyrazole esters. This method demonstrated high yields and broad applicability. []

Q8: What is the significance of studying the synthesis of chlorantraniliprole?

A8: Chlorantraniliprole represents a new class of insecticides with potential agricultural applications. Therefore, understanding and optimizing its synthesis, which involves 3-Bromo-1-(3-chloro-2-pyridinyl)-1H-pyrazole-5-carboxylic acid as a key intermediate, holds significant importance for developing efficient and cost-effective production methods. [, ]

Q9: Is there research on synthesizing similar compounds with structural variations?

A9: While the provided research focuses on 3-Bromo-1-(3-chloro-2-pyridinyl)-1H-pyrazole-5-carboxylic acid, one study delves into synthesizing cyclaniliprole [], another insecticide. This synthesis utilizes a similar route but involves different starting materials and reactions, highlighting the exploration of structural variations within this class of compounds.